Cas no 1785380-09-7 ((2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine)

• Product Name: (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine
• CAS No: 1785380-09-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5718574
• PubChem ID: 105439071
• Update Time: 2025-06-09

(2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]pyridine-3-methanamine, 2-ethyl-4,5,6,7-tetrahydro-
• (2-Ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine
• AKOS026725041
• F2198-6621
• (2-ethyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-3-yl)methanamine
• 1785380-09-7
• starbld0036159
• (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine

• Inchi： 1S/C9H16N4/c1-2-13-9(5-10)7-6-11-4-3-8(7)12-13/h11H,2-6,10H2,1H3
• InChI Key： RTKHGFGBUPVBKQ-UHFFFAOYSA-N
• SMILES： N1(CC)C(CN)=C2CNCCC2=N1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 344.9±37.0 °C(Predicted)
• pka: 9.58±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine

Introduction to (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine (CAS No. 1785380-09-7)

(2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine, identified by its CAS number 1785380-09-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine features a complex molecular structure that has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of novel therapeutic agents.

The compound belongs to the pyrazolopyridine class of heterocycles, which are known for their diverse pharmacological properties. Pyrazolopyridines have been extensively studied for their roles in various biological processes, including modulation of enzyme activity and interaction with cellular receptors. The specific substitution pattern in (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine contributes to its unique chemical and biological characteristics, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in developing new drugs based on heterocyclic scaffolds due to their inherent biological activity and synthetic versatility. The pyrazolopyridine core in (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine provides a rich framework for structural modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity. This has led to numerous studies exploring the pharmacological potential of derivatives of this compound.

One of the most compelling aspects of (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine is its potential as an intermediate in the synthesis of more complex molecules. The presence of an amine functional group at the 3-position allows for further derivatization through various chemical reactions, such as coupling with carboxylic acids or activated esters to form amides. This flexibility makes it a valuable tool for medicinal chemists seeking to develop novel small-molecule drugs.

The compound's structural features also make it a promising candidate for investigating its interaction with biological targets. For instance, the pyrazolopyridine moiety can engage with proteins and enzymes through hydrogen bonding and hydrophobic interactions. These interactions are crucial for modulating biological pathways and have been exploited in the development of drugs targeting diseases such as cancer and inflammation.

Recent research has highlighted the importance of understanding the three-dimensional structure of molecules like (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine to optimize their pharmacological properties. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this compound might interact with biological targets at the atomic level. These studies provide valuable insights into how structural modifications can enhance binding affinity and selectivity.

In addition to its potential as a drug intermediate, (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine has been explored in academic research for its ability to modulate specific biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer cell proliferation. By targeting these enzymes directly, researchers aim to develop treatments that are more effective and have fewer side effects compared to traditional chemotherapeutic agents.

The synthesis of (2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine represents another area of active investigation. Chemists have developed various synthetic routes to access this compound efficiently and in high yield. These synthetic strategies often involve multi-step organic transformations that highlight the versatility of pyrazolopyridine chemistry. The development of efficient synthetic methods is crucial for enabling further exploration of this compound's pharmacological potential.

The future prospects for (2ethyl45678tetrahydropyrazolocpyridinyl) methanamine are promising as ongoing research continues to uncover new biological activities and synthetic applications. Advances in drug discovery technologies are likely to accelerate the development of novel therapeutic agents based on this scaffold. As our understanding of biological pathways grows more sophisticated，so too does our ability to design molecules that can precisely target disease-causing mechanisms.

In conclusion，(2ethyl45678tetrahydropyrazolocpyridinyl) methanamine (CAS No 1785380 09 7) is a compound with significant potential in pharmaceutical chemistry。Its unique structural features make it a valuable intermediate for drug development，and its interaction with biological targets offers exciting opportunities for therapeutic intervention。As research progresses，we can expect further insights into how this molecule can be harnessed to develop innovative treatments for various diseases。